3-(4-benzyl-1-piperidinyl)-1-(4-methylphenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-(4-benzylpiperidin-1-yl)-1-(4-methylphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C23H26N2O2/c1-17-7-9-20(10-8-17)25-22(26)16-21(23(25)27)24-13-11-19(12-14-24)15-18-5-3-2-4-6-18/h2-10,19,21H,11-16H2,1H3
• InChI Key: DLLNEFBJVYNQMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C23H26N2O2
• Molecular Weight: 362.5 g/mol

Description

3-(4-benzyl-1-piperidinyl)-1-(4-methylphenyl)-2,5-pyrrolidinedione, also known as BPMPD, is a chemical compound with potential applications in scientific research.

Mechanism of Action

3-(4-benzyl-1-piperidinyl)-1-(4-methylphenyl)-2,5-pyrrolidinedione binds to the sigma-1 receptor and inhibits its activity. This results in the modulation of various signaling pathways, including calcium signaling, protein kinase C activity, and nitric oxide production. These effects can lead to changes in cellular function and ultimately impact physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. Studies have demonstrated its potential as a neuroprotective agent against ischemic injury, as well as its ability to modulate pain perception and cognitive function. Additionally, this compound has been found to influence the release of neurotransmitters such as dopamine, serotonin, and glutamate.

Advantages and Limitations for Lab Experiments

3-(4-benzyl-1-piperidinyl)-1-(4-methylphenyl)-2,5-pyrrolidinedione has several advantages for lab experiments, including its high selectivity for the sigma-1 receptor and its ability to cross the blood-brain barrier. However, its limited solubility in water and potential for off-target effects may present limitations in certain experimental settings.

Future Directions

There are several future directions for research involving 3-(4-benzyl-1-piperidinyl)-1-(4-methylphenyl)-2,5-pyrrolidinedione. One potential avenue is the exploration of its effects on neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further investigation into its mechanism of action and potential therapeutic applications may provide insights into the development of new treatments for various neurological disorders.

Synthesis Methods

3-(4-benzyl-1-piperidinyl)-1-(4-methylphenyl)-2,5-pyrrolidinedione can be synthesized through a multi-step process involving the reaction of 4-methylbenzaldehyde with piperidine, followed by the addition of 2,5-dioxo-pyrrolidin-1-yl benzoate and benzyl bromide. The resulting product is purified through recrystallization to obtain this compound in its pure form.

Scientific Research Applications

3-(4-benzyl-1-piperidinyl)-1-(4-methylphenyl)-2,5-pyrrolidinedione has been shown to have potential applications in scientific research, particularly in the field of neuroscience. It has been found to act as a selective antagonist for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, cognitive function, and neuroprotection.